N-(2,6-dichlorophenyl)-2-methylpropanamide

• Molecular Formula: C10H11Cl2NO
• Molecular Weight: 232.1 g/mol
• IUPAC Name: N-(2,6-dichlorophenyl)-2-methylpropanamide
• InChI: InChI=1S/C10H11Cl2NO/c1-6(2)10(14)13-9-7(11)4-3-5-8(9)12/h3-6H,1-2H3,(H,13,14)
• InChI Key: DGTULOPWQBWQHG-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=C(C=CC=C1Cl)Cl

Description

N-(2,6-dichlorophenyl)-2-methylpropanamide, also known as DCPA, is a herbicide that is widely used in agriculture to control weeds. It is a white crystalline solid that is insoluble in water but soluble in organic solvents. DCPA belongs to the chemical class of chloroacetanilides and is a selective herbicide that inhibits the growth of weeds without affecting crops.

Mechanism of Action

N-(2,6-dichlorophenyl)-2-methylpropanamide acts by inhibiting the growth of weeds through the disruption of cell division and cell elongation. It interferes with the synthesis of microtubules, which are essential for the formation of the cell cytoskeleton. This leads to the inhibition of cell division and ultimately the death of the plant.
Biochemical and physiological effects:
N-(2,6-dichlorophenyl)-2-methylpropanamide has been shown to have low toxicity to mammals, birds, and aquatic organisms. However, it can have negative effects on non-target plants and can persist in the soil for several years. N-(2,6-dichlorophenyl)-2-methylpropanamide has been found to cause oxidative stress in plants, leading to the accumulation of reactive oxygen species and damage to cell membranes.

Advantages and Limitations for Lab Experiments

N-(2,6-dichlorophenyl)-2-methylpropanamide is a widely used herbicide in agriculture and has been extensively studied for its herbicidal properties. Its selectivity and low toxicity make it a useful tool for studying plant growth and development. However, its persistence in the soil and potential negative effects on non-target plants limit its use in ecological studies.

Future Directions

There are several areas of research that could be explored in relation to N-(2,6-dichlorophenyl)-2-methylpropanamide. One area is the development of more selective herbicides that have lower environmental impact. Another area is the study of the effects of N-(2,6-dichlorophenyl)-2-methylpropanamide on soil microbial communities and the potential for bioremediation. Additionally, the development of new methods for the synthesis of N-(2,6-dichlorophenyl)-2-methylpropanamide could lead to more efficient and sustainable production processes.

Synthesis Methods

N-(2,6-dichlorophenyl)-2-methylpropanamide can be synthesized by reacting 2,6-dichloroaniline with 2-methylpropanoyl chloride in the presence of a base such as sodium hydroxide. The reaction yields N-(2,6-dichlorophenyl)-2-methylpropanamide as a white crystalline solid with a purity of over 95%.

Scientific Research Applications

N-(2,6-dichlorophenyl)-2-methylpropanamide has been extensively studied for its herbicidal properties and its effects on the environment. It has been found to be effective in controlling a wide range of weeds, including annual grasses and broadleaf weeds. N-(2,6-dichlorophenyl)-2-methylpropanamide is commonly used in turfgrass management and is also used in vegetable crops, fruit trees, and ornamental plants.